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Compound of Interest

Compound Name:
5-(1-Carboxyethyl)-2-

(phenylthio)phenylacetic acid

Cat. No.: B051841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(1-Carboxyethyl)-2-(phenylthio)phenylacetic acid, identified by the CAS number 83237-

49-4, is a pivotal chemical intermediate in the pharmaceutical industry.[1] Its primary

significance lies in its role as a precursor in the synthesis of Zaltoprofen, a potent non-steroidal

anti-inflammatory drug (NSAID).[1][2][3] Zaltoprofen is recognized for its preferential inhibition

of cyclooxygenase-2 (COX-2), rendering it effective in the management of pain and

inflammation associated with conditions like arthritis.[1][2] This guide provides a detailed

overview of the chemical and physical properties of CAS 83237-49-4, its synthesis pathway to

Zaltoprofen, and the subsequent mechanism of action of the final drug product.

Chemical and Physical Properties
The fundamental physicochemical characteristics of 5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid are summarized in the table below. These properties are

crucial for its handling, storage, and application in synthetic processes.
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Property Value Source

Molecular Formula C17H16O4S [1][4][5]

Molecular Weight 316.37 g/mol [1][4][5]

Appearance Off-white solid [1]

Melting Point
145-146 °C (in 1,2-

dichloroethane)
[1][4][5]

Boiling Point (Predicted) 517.4 ± 50.0 °C [1][4]

Density (Predicted) 1.34 ± 0.1 g/cm³ [1][4]

pKa (Predicted) 4.09 ± 0.10 [1][4]

Solubility
Slightly soluble in Acetone and

DMSO
[1][4]

Storage Temperature
2-8°C, Sealed in a dry

environment
[4]

Role in Zaltoprofen Synthesis
CAS 83237-49-4 is a critical raw material for the synthesis of Zaltoprofen.[2] The process

generally involves an esterification step followed by a cyclization reaction.

5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid

(CAS 83237-49-4)

Esterification

Methanol

Methyl 2-(3-methoxycarboxymethyl-
4-phenylthiophenyl)propionate

Cyclization & Hydrolysis

Polyphosphoric Acid

Zaltoprofen
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Synthesis of Zaltoprofen from CAS 83237-49-4.
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Mechanism of Action of Zaltoprofen
As an NSAID, Zaltoprofen's therapeutic effects are derived from its inhibition of the

cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins.

Prostaglandins are lipid compounds that mediate inflammation, pain, and fever. Zaltoprofen

exhibits a preferential inhibition of COX-2, the isoform of the enzyme that is upregulated during

inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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